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Compound of Interest

Compound Name: SZUH280

Cat. No.: B12397635 Get Quote

Essential Safety and Handling Guide for
SZUH280
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

research compound SZUH280. Given that a specific Safety Data Sheet (SDS) for SZUH280 is

not publicly available, the following guidance is based on general laboratory safety principles

for handling potent, biologically active small molecules. It is imperative to supplement this

information with a thorough risk assessment specific to your experimental context.

Chemical and Physical Properties
A summary of calculated physico-chemical properties for SZUH280 is provided below. These

values can help in planning experiments and understanding the compound's general behavior.
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Property Value Source

Molecular Formula C₃₉H₃₉N₅O₈
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

Molecular Weight 717.8 g/mol
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

Hydrogen Bond Donors 3
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

Hydrogen Bond Acceptors 10
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

Rotatable Bonds 9
IUPHAR/BPS Guide to

PHARMACOLOGY[1]

LogP 3.5
IUPHAR/BPS Guide to

PHARMACOLOGY

Polar Surface Area 185 Å²
IUPHAR/BPS Guide to

PHARMACOLOGY

Personal Protective Equipment (PPE) and Handling
Due to the lack of specific toxicity data, SZUH280 should be handled as a potent, biologically

active compound with unknown toxicity. Strict adherence to safety protocols is essential to

minimize exposure.

Engineering Controls:
Work with SZUH280 should be conducted in a certified chemical fume hood to prevent

inhalation of any dusts or aerosols.

Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment:
Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear nitrile or other chemically resistant gloves. Double-gloving is

recommended. Change gloves immediately if contaminated.

Body Protection: A lab coat should be worn at all times. For procedures with a higher risk of

splashing, a chemically resistant apron is advised.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,

clean spatula and weighing vessel.

Dissolving: When preparing solutions, add the solvent to the solid SZUH280 slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Operational and Disposal Plans
A clear plan for the use and disposal of SZUH280 is critical for maintaining a safe laboratory

environment.

Spill Response:
Small Spills: In the event of a small spill within the fume hood, absorb the material with a

suitable absorbent pad or inert material. Place the contaminated material in a sealed

container for hazardous waste disposal. Clean the spill area with an appropriate solvent.

Large Spills: For larger spills, evacuate the immediate area and alert laboratory personnel

and the institutional safety officer. Do not attempt to clean up a large spill without appropriate

training and equipment.
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Waste Disposal:
Solid Waste: All solid waste contaminated with SZUH280, including empty containers,

disposable labware, and contaminated PPE, should be collected in a clearly labeled, sealed

hazardous waste container.

Liquid Waste: All liquid waste containing SZUH280 should be collected in a labeled, sealed,

and chemically compatible hazardous waste container. Do not dispose of SZUH280 down

the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Handling SZUH280
The following diagram illustrates a logical workflow for the safe handling of SZUH280 from

receipt to disposal.
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Caption: Workflow for safe handling of SZUH280.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SZUH280 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

To cite this document: BenchChem. [Personal protective equipment for handling SZUH280].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397635#personal-protective-equipment-for-
handling-szuh280]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12397635?utm_src=pdf-custom-synthesis
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12356
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12356
https://www.benchchem.com/product/b12397635#personal-protective-equipment-for-handling-szuh280
https://www.benchchem.com/product/b12397635#personal-protective-equipment-for-handling-szuh280
https://www.benchchem.com/product/b12397635#personal-protective-equipment-for-handling-szuh280
https://www.benchchem.com/product/b12397635#personal-protective-equipment-for-handling-szuh280
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

